4-(2-hydroxyethyl)-5-methyl-1-[(4-nitrophenyl)sulfonyl]-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-(2-hydroxyethyl)-3-methyl-2-(4-nitrophenyl)sulfonyl-1H-pyrazol-5-one
• InChI: InChI=1S/C12H13N3O6S/c1-8-11(6-7-16)12(17)13-14(8)22(20,21)10-4-2-9(3-5-10)15(18)19/h2-5,16H,6-7H2,1H3,(H,13,17)
• InChI Key: PQSPKSOYFWUNRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NN1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])CCO
• Molecular Formula: C12H13N3O6S
• DSSTOX Substance ID: DTXSID101332168
• Molecular Weight: 327.32 g/mol
• Solubility: 35.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 866039-59-0

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It includes studying the reactivity of the compound with different reagents.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, and stability of the compound.

Scientific Research Applications

Synthesis of Sulfonamide Compounds

Sulfonamides are a group of organic compounds that share a common functional group, typically represented as R-SO2-NH2. .

Crystallographic Studies

The compound’s ability to crystallize in the monoclinic crystal system makes it valuable for X-ray crystallographic analysis. .

Computational Chemistry

Computational studies, including molecular modeling and simulations, can be performed using this compound. .

Organic Synthesis Intermediates

As an intermediate in organic synthesis, this compound can be used to construct biologically active molecules or functional materials. .

Solid-Phase Synthesis of Heterocycles

The compound can be employed in solid-phase synthesis to create diverse nitrogenous heterocycles. .

Safety and Handling Research

Research into the safe handling and storage of chemical substances often includes compounds like the one . .

Mechanism of Action

If the compound is a drug, the mechanism of action refers to how the drug exerts its therapeutic effect at the molecular level.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. Material Safety Data Sheets (MSDS) are often referred to for this information.

Future Directions

This involves discussing potential future research directions. For a drug, this could include potential new therapeutic applications. For a chemical compound, this could include potential new reactions or uses.